7-fluoro-3-methyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1-benzofuran-2-carboxamide

• IUPAC Name: 7-fluoro-3-methyl-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C14H14FN5O2S/c1-8-9-4-3-5-10(15)12(9)22-11(8)13(21)16-6-7-23-14-17-18-19-20(14)2/h3-5H,6-7H2,1-2H3,(H,16,21)
• InChI Key: ZFXQZKWYTDAECH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC=C2F)C(=O)NCCSC3=NN=NN3C
• Molecular Formula: C14H14FN5O2S
• Molecular Weight: 335.36 g/mol

Description

The compound “7-fluoro-3-methyl-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}-1-benzofuran-2-carboxamide” is a complex organic molecule. It contains several functional groups, including a benzofuran, a tetrazole, a thioether, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The benzofuran and tetrazole rings are likely to contribute to the rigidity of the molecule, while the thioether and carboxamide groups could provide sites for potential interactions with other molecules.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, the functional groups present in the molecule suggest that it could undergo a variety of chemical reactions. For example, the carboxamide group could potentially undergo hydrolysis, the tetrazole ring could participate in cycloaddition reactions, and the thioether group could be oxidized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzofuran and tetrazole rings could contribute to its stability and rigidity, while the carboxamide and thioether groups could influence its solubility and reactivity.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its chemical reactivity, studying its physical and chemical properties, and testing its biological activity. Such studies could provide valuable information about this compound and its potential applications.